Cas no 1076-59-1 (3-phenyl-4,5-dihydro-1,2-oxazol-5-one)

3-phenyl-4,5-dihydro-1,2-oxazol-5-one structure
1076-59-1 structure
Product Name:3-phenyl-4,5-dihydro-1,2-oxazol-5-one
CAS No:1076-59-1
MF:C9H7NO2
MW:161.157382249832
CID:83366
PubChem ID:70641
Update Time:2025-04-18

3-phenyl-4,5-dihydro-1,2-oxazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 3-Phenyl-5-isoxazolone
    • 4,5-dihydro-3-phenylisoxazol-5-one
    • 3-phenylisoxazol-5(4H)-one
    • 3-Phenyl-2-isoxazolin-5-one
    • 3-phenyl-4,5-dihydro-1,2-oxazol-5-one
    • 3-PHENYL-4,5-DIHYDROISOXAZOL-5-ONE
    • 3-phenyl-4H-isoxazol-5-one
    • 3-Phenyl-5(4H)-isoxazolone
    • 3-PHENYL-5-ISOXAZOLON
    • 3-PHENYLISOXAZOL-5-ONE
    • 5(4H)-ISOXAZOLONE,3-PHENYL-
    • AKOS B029824
    • 3-phenyl-4H-1,2-oxazol-5-one
    • 3-Phenyl-5-isoxazolone,97%
    • 3-Phenyl-5-isoxazolone, 99+%
    • NSC60969
    • EINECS 214-064-4
    • Z1255364654
    • 3-phenyl-1,2-oxazol-5(4H)-one
    • 3-Phenylisoxazolin-5-one
    • NSC54827
    • CCG-42849
    • IHKNLPPRTQQACK-UHFFFAOYSA-N
    • MFCD00003158
    • NSC 54827
    • SY109320
    • 4E-905
    • 2-Isoxazolin-5-one, 3-phenyl-
    • SR-01000394329-2
    • DTXSID3061473
    • CHEMBL1709220
    • SR-01000394329
    • FT-0616334
    • 4,5-DIHYDRO-3-PHENYL-5-ISOXAZOLONE
    • Maybridge1_005968
    • J-001996
    • NSC 33592
    • 1076-59-1
    • SCHEMBL181974
    • 3-phenyl-4-hydroisoxazol-5-one
    • NSC33592
    • NSC 60969
    • 3-Phenyl-5-isoxazolone, 98%
    • SR-01000394329-1
    • VHX8DF99G7
    • RF 00778
    • NSC-54827
    • HMS558H06
    • NS00041628
    • NSC-60969
    • 5(4H)-Isoxazolone, 3-phenyl-
    • CS-0114110
    • UNII-VHX8DF99G7
    • NSC-33592
    • AKOS000313645
    • SMR000036743
    • EN300-111963
    • HMS3078F03
    • 3-Phenyl-.DELTA.2-5-isoxazolinone
    • BDBM50249506
    • MLS002607847
    • DB-040772
    • STK335377
    • MDL: MFCD00003158
    • Inchi: 1S/C9H7NO2/c11-9-6-8(10-12-9)7-4-2-1-3-5-7/h1-5H,6H2
    • InChI Key: IHKNLPPRTQQACK-UHFFFAOYSA-N
    • SMILES: O1C(CC(C2C=CC=CC=2)=N1)=O
    • BRN: 5075

Computed Properties

  • Exact Mass: 161.04800
  • Monoisotopic Mass: 161.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.8
  • Topological Polar Surface Area: 38.7

Experimental Properties

  • Color/Form: Light pink solid
  • Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 155-158 °C (lit.)
  • Boiling Point: 248.1±23.0 ºC (760 Torr),
  • Flash Point: 117.8±17.1 ºC,
  • Refractive Index: 1.5050 (estimate)
  • Solubility: Slightly soluble (4.8 g/l) (25 º C),
  • PSA: 38.66000
  • LogP: 0.77320
  • Solubility: Not determined

3-phenyl-4,5-dihydro-1,2-oxazol-5-one Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 23/24/25-36/37/38
  • Safety Instruction: S24/25
  • Hazardous Material Identification: T
  • Safety Term:S24/25
  • Risk Phrases:R23/24/25
  • TSCA:Yes

3-phenyl-4,5-dihydro-1,2-oxazol-5-one Pricemore >>

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3-phenyl-4,5-dihydro-1,2-oxazol-5-one Production Method

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